![molecular formula C19H13BrN2O2S B251174 N-[4-(1,3-benzothiazol-2-yl)benzyl]-5-bromo-2-furamide](/img/structure/B251174.png)
N-[4-(1,3-benzothiazol-2-yl)benzyl]-5-bromo-2-furamide
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Overview
Description
N-[4-(1,3-benzothiazol-2-yl)benzyl]-5-bromo-2-furamide, commonly known as BBF 1124, is a small molecule that has been extensively studied for its potential therapeutic applications. BBF 1124 belongs to the family of benzothiazole compounds and has been found to possess a wide range of pharmacological activities.
Mechanism of Action
BBF 1124 exerts its pharmacological effects by modulating various signaling pathways, including the NF-κB pathway, the JNK pathway, and the Akt pathway. BBF 1124 has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. BBF 1124 has also been shown to activate the JNK pathway, which is involved in apoptosis and cell death. Additionally, BBF 1124 has been found to inhibit the Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
BBF 1124 has been found to possess various biochemical and physiological effects. In vitro studies have shown that BBF 1124 can induce apoptosis, inhibit cell proliferation, and reduce the production of pro-inflammatory cytokines and chemokines. In vivo studies have shown that BBF 1124 can reduce neuroinflammation, improve cognitive function, and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of BBF 1124 is its wide range of pharmacological activities, which makes it a promising candidate for the development of novel therapeutics. Additionally, BBF 1124 has been found to possess good bioavailability and pharmacokinetic properties, which are important considerations for drug development. However, one of the limitations of BBF 1124 is its relatively low potency, which may limit its therapeutic efficacy.
Future Directions
There are several future directions for the study of BBF 1124. One potential direction is the development of BBF 1124 analogs with improved potency and selectivity. Another potential direction is the investigation of the mechanisms underlying the neuroprotective and anti-inflammatory effects of BBF 1124. Additionally, further studies are needed to evaluate the safety and efficacy of BBF 1124 in preclinical and clinical settings.
Synthesis Methods
BBF 1124 can be synthesized using various methods, including the reaction of 4-(1,3-benzothiazol-2-yl)benzylamine with 5-bromo-2-furoic acid. The reaction is typically carried out under controlled conditions, and the resulting product is purified using column chromatography.
Scientific Research Applications
BBF 1124 has been studied for its potential therapeutic applications in various fields, including neurodegenerative diseases, cancer, and inflammation. In neurodegenerative diseases, BBF 1124 has been found to possess neuroprotective properties by inhibiting the formation of beta-amyloid plaques, which are associated with Alzheimer's disease. In cancer, BBF 1124 has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines. In inflammation, BBF 1124 has been found to reduce the production of pro-inflammatory cytokines and chemokines.
Properties
Molecular Formula |
C19H13BrN2O2S |
---|---|
Molecular Weight |
413.3 g/mol |
IUPAC Name |
N-[[4-(1,3-benzothiazol-2-yl)phenyl]methyl]-5-bromofuran-2-carboxamide |
InChI |
InChI=1S/C19H13BrN2O2S/c20-17-10-9-15(24-17)18(23)21-11-12-5-7-13(8-6-12)19-22-14-3-1-2-4-16(14)25-19/h1-10H,11H2,(H,21,23) |
InChI Key |
MMEHGCHRMYQPSK-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)CNC(=O)C4=CC=C(O4)Br |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)CNC(=O)C4=CC=C(O4)Br |
Origin of Product |
United States |
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